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Compound of Interest

Compound Name: 5-Hexynenitrile

Cat. No.: B081637 Get Quote

5-Hexynenitrile: A Technical Guide to Hazards
and Safety
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a comprehensive safety manual. Always consult the most up-to-date Safety Data Sheet (SDS)

and follow all applicable institutional and regulatory guidelines before handling 5-
Hexynenitrile.

Introduction
5-Hexynenitrile (CAS No. 14918-21-9), also known as 5-cyano-1-pentyne, is a chemical

intermediate used in various synthetic applications, including the synthesis of annelated

symmetric and asymmetric 3,3′-disubstituted 2,2′-bipyridines. Its bifunctional nature, containing

both a terminal alkyne and a nitrile group, makes it a versatile building block in organic

chemistry. However, its chemical reactivity also presents several potential hazards that

necessitate careful handling and adherence to strict safety protocols. This guide provides an in-

depth overview of the potential hazards associated with 5-Hexynenitrile and outlines essential

safety precautions for laboratory and research settings.

Chemical and Physical Properties
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Understanding the physical and chemical properties of 5-Hexynenitrile is fundamental to its

safe handling. A summary of these properties is presented in the table below.

Property Value Reference

Molecular Formula C₆H₇N [1][2]

Molecular Weight 93.13 g/mol [1][2]

CAS Number 14918-21-9 [1][2]

Appearance Liquid

Boiling Point 115-117 °C (lit.)

Density 0.889 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.44 (lit.)

Flash Point 42 °C (107.6 °F) - closed cup

Storage Temperature 2-8°C

Hazard Identification and Classification
5-Hexynenitrile is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are

summarized in the table below.
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Hazard Class GHS Classification Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Signal Word: Warning

Potential Health Hazards and Toxicology
The toxicity of 5-Hexynenitrile is a significant concern for researchers. Like other aliphatic

nitriles, its toxicity is primarily attributed to its metabolic activation.

Mechanism of Toxicity
While specific toxicological studies on 5-Hexynenitrile are limited, the general mechanism of

toxicity for aliphatic nitriles involves metabolic activation by cytochrome P450 enzymes in the

liver. This process can lead to the release of cyanide, which is a potent inhibitor of cellular

respiration.
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5-Hexynenitrile Cytochrome P450
(Liver Microsomes)

Metabolism Reactive Metabolites Cyanide (CN⁻)Release Cellular Respiration
(Cytochrome c oxidase)

Inhibition Cellular Hypoxia &
Toxicity

Leads to

Handling 5-Hexynenitrile

Use Chemical Fume Hood

Wear Appropriate PPE

Safety Glasses/Goggles
(Face Shield if splash risk) Nitrile Gloves Lab Coat & Closed-toe Shoes Respirator (if needed)

Proceed with Experiment
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Start: Cytotoxicity Assay

1. Culture HepG2 cells

2. Seed cells in 96-well plates

3. Treat with serial dilutions
of 5-Hexynenitrile

4. Incubate for 24-72 hours

5. Add viability reagent
(e.g., MTT, PrestoBlue)

6. Measure absorbance/
fluorescence

7. Calculate IC50 value

End: Determine Cytotoxicity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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